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Compound of Interest

Compound Name: 2-Ethylhexylamine

Cat. No.: B116587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylhexylamine (CAS 104-75-6), a

versatile primary monoalkylamine with a branched C8 backbone. This document consolidates

key technical data, applications, safety information, and representative experimental

considerations for its synthesis and analysis.

Chemical Identity and Properties
2-Ethylhexylamine is a colorless to light yellow transparent liquid with a characteristic amine-

like, fishy odor.[1][2][3] It is a flammable and corrosive compound.[4][5]

Table 1: Physical and Chemical Properties of 2-Ethylhexylamine
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Property Value Source(s)

Molecular Formula C8H19N [3]

Molecular Weight 129.24 g/mol [6]

CAS Number 104-75-6 [6]

EC Number 203-233-8 [6]

Appearance Colorless to light yellow liquid [1][7]

Odor Amine-like, fishy [2][3]

Boiling Point 169 °C (lit.) [2][6]

Melting Point -76 °C (lit.) [6]

Density 0.789 g/mL at 25 °C (lit.) [2][6]

Vapor Pressure 1.2 mmHg at 20 °C [6]

Flash Point 50 °C (122.0 °F) [6]

Autoignition Temperature 563 °F [3][6]

Refractive Index n20/D 1.431 (lit.) [2][6]

Solubility Slightly soluble in water [3][8]

LogP 2.8 [2]

Applications and Uses
2-Ethylhexylamine's unique molecular structure makes it a valuable intermediate in the

synthesis of a wide array of downstream products across various industries.[1] Its primary

function is as a building block and reactive intermediate.[9][10]

Key application areas include:

Agrochemicals: It serves as an intermediate in the production of insecticides and other crop

protection chemicals.[1][11]
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Pharmaceuticals: 2-Ethylhexylamine is utilized in the synthesis of active pharmaceutical

ingredients (APIs).[1][9]

Surfactants and Detergents: It is a key component in the manufacturing of surfactants,

contributing to their cleaning efficacy.[1][11]

Coatings and Paints: In this sector, it acts as an additive that can improve film formation and

adhesion.[1][12]

Fuel and Lubricant Additives: It is used to produce fuel markers and additives.[11][12]

Rubber and Plastic Additives: It functions as a processing aid in rubber vulcanization and in

the synthesis of plastic additives.[1][9]

Corrosion Inhibitors: 2-Ethylhexylamine is used in the formulation of corrosion inhibitors.[9]

[10][11]

Dyes and Pigments: It is used as an intermediate in the production of various dyes.[10][11]

Logical Relationship of 2-Ethylhexylamine Applications

Primary Applications as an Intermediate

2-Ethylhexylamine
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Caption: Logical relationship of 2-Ethylhexylamine's primary applications.

Safety and Handling
2-Ethylhexylamine is a hazardous chemical that requires strict safety precautions during

handling and storage. It is classified as a flammable liquid and is harmful if swallowed, toxic in
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contact with skin, and fatal if inhaled.[5][13] It causes severe skin burns and eye damage.[5]

[13]

Table 2: GHS Hazard Information for 2-Ethylhexylamine

Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute toxicity, Inhalation Category 2 H330: Fatal if inhaled

Skin corrosion/irritation Sub-category 1A/1B/1C
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

Handling and Storage:

Handle in a well-ventilated area, using personal protective equipment (PPE) such as

chemical-resistant gloves, safety goggles, and a face shield.[13][14]

Keep away from heat, sparks, open flames, and other ignition sources.[8][14]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[13][14]

Ground and bond containers and receiving equipment to prevent static discharge.[8][13]

Incompatible with strong oxidizing agents, acids, isocyanates, and halogenated organics.[2]

[4]
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First Aid Measures:

In case of inhalation: Move the person to fresh air and seek immediate medical attention.[15]

If not breathing, give artificial respiration.[15]

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water for at least 15 minutes.[14][15] Seek immediate medical attention.[14]

In case of eye contact: Rinse cautiously with water for several minutes.[15] Remove contact

lenses if present and easy to do.[15] Continue rinsing and seek immediate medical attention.

[15]

In case of ingestion: Do NOT induce vomiting.[15] Rinse mouth with water and seek

immediate medical attention.[15]

Experimental Protocols
Synthesis of 2-Ethylhexylamine
The industrial synthesis of 2-Ethylhexylamine typically starts from 2-Ethylhexanol.[11][12] This

process generally involves a reductive amination reaction where the alcohol is converted to the

corresponding amine in the presence of ammonia and a hydrogenation catalyst.

Generalized Laboratory-Scale Reductive Amination Protocol:

This is a representative protocol and should be adapted and optimized based on available

laboratory equipment and safety protocols.

Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet,

pressure gauge, and temperature controller is charged with 2-Ethylhexanol and a suitable

hydrogenation catalyst (e.g., a supported nickel, cobalt, or copper catalyst).

Reaction Initiation: The reactor is sealed and purged with an inert gas (e.g., nitrogen or

argon). Liquid ammonia is then introduced into the reactor.

Hydrogenation: The reactor is pressurized with hydrogen gas, and the temperature is raised

to the desired level (typically in the range of 150-250 °C). The reaction mixture is stirred

vigorously to ensure good mixing of the reactants and catalyst.
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Reaction Monitoring: The progress of the reaction can be monitored by measuring the

uptake of hydrogen and by periodically taking samples for analysis by gas chromatography

(GC) to determine the conversion of 2-Ethylhexanol and the yield of 2-Ethylhexylamine.

Work-up and Purification: Once the reaction is complete, the reactor is cooled, and the

excess pressure is carefully released. The crude reaction mixture is filtered to remove the

catalyst. The filtrate is then subjected to fractional distillation to separate the desired 2-
Ethylhexylamine from unreacted starting materials, byproducts, and any solvent used.
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Generalized Workflow for 2-Ethylhexylamine Synthesis

Start
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- 2-Ethylhexanol

- Hydrogenation Catalyst

Reaction Initiation:
- Purge with Inert Gas
- Introduce Ammonia

Hydrogenation:
- Pressurize with H2

- Heat and Stir

Reaction Monitoring:
- GC Analysis

Continue if incomplete
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- Catalyst Filtration

- Fractional Distillation

If complete

End
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Caption: Generalized workflow for the synthesis of 2-Ethylhexylamine.
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Analytical Methods
The purity and identity of 2-Ethylhexylamine can be determined using a variety of standard

analytical techniques:

Gas Chromatography (GC): A primary method for assessing the purity of 2-Ethylhexylamine
and for monitoring the progress of its synthesis. A flame ionization detector (FID) is typically

used.

Infrared (IR) Spectroscopy: To confirm the presence of the primary amine functional group

(N-H stretching and bending vibrations) and the alkyl backbone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the molecular structure of 2-Ethylhexylamine.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound, further confirming its identity.

Titration: A simple acid-base titration can be used to determine the amine content and to

calculate the purity.

Conclusion
2-Ethylhexylamine is a commercially significant chemical intermediate with a broad range of

applications. Its synthesis from 2-Ethylhexanol is a well-established industrial process. Due to

its hazardous nature, strict adherence to safety protocols is essential when handling and using

this compound. The information provided in this technical guide is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals working with

2-Ethylhexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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